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Introduction

Mordant Yellow 8, also known by its Colour Index (C.I.) number 18821 and the trade name
Eriochrom Yellow 3R, is a synthetic monoazo dye belonging to the pyrazolone class.[1] As a
mordant dye, its application and fixation on textile fibers, particularly protein fibers like wool and
silk, necessitate the use of a metallic salt, or mordant, to form an insoluble, lightfast complex.
This guide provides a comprehensive overview of the discovery, history, chemical properties,
synthesis, and application of Mordant Yellow 8.

Discovery and History

While the precise date of discovery and the original inventor of Mordant Yellow 8 are not
definitively documented in readily available literature, its chemical structure as a pyrazolone
azo dye places its development within the context of the late 19th or early 20th century. The
first synthesis of a pyrazolone compound was achieved by Ludwig Knorr in 1883, paving the
way for the development of a new class of dyes.

The trade name "Eriochrom" is historically associated with the Swiss chemical company Geigy
(later Ciba-Geigy and now part of Novartis), a major player in the development and production
of synthetic dyes.[2] Geigy was established in the dye trade in 1883 and quickly embraced
synthetic dye processes.[2] The "Eriochrom” line of dyes were specifically developed for use
with chrome mordants on wool, suggesting that Mordant Yellow 8 was likely developed and
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commercialized by Geigy in the early 20th century as part of their expansion into high-
performance synthetic dyes. The development of such dyes was a significant advancement,
offering superior fastness properties compared to many natural dyes.

Chemical and Physical Properties

Mordant Yellow 8 is characterized by the following properties:

Property Value Reference
C.l. Name Mordant Yellow 8 [1]
C.l. Number 18821 [1]
CAS Number 6359-83-7 [1]
Molecular Formula C17H12NaNaz206S [1]
Molecular Weight 446.35 g/mol [1]
Chemical Class Monoazo; Pyrazolone [1]

Yellow to reddish-yellow
Appearance [1]
powder

Soluble in water (yellow
Solubility solution), slightly soluble in [1]
ethanol.

Synthesis of Mordant Yellow 8

The synthesis of Mordant Yellow 8 is a two-step process involving diazotization followed by an
azo coupling reaction.

Experimental Protocol for Synthesis

Step 1: Diazotization of 2-Aminobenzoic Acid
» Dissolve a specific molar equivalent of 2-aminobenzoic acid in dilute hydrochloric acid.

e Cool the solution to 0-5°C in an ice bath.
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» Slowly add a solution of sodium nitrite (a slight molar excess) dropwise while maintaining the
temperature below 5°C.

« Stir the mixture for approximately 30 minutes to ensure complete formation of the diazonium
salt. The resulting solution should be kept cold for the subsequent coupling reaction.

Step 2: Azo Coupling

e In a separate vessel, dissolve a molar equivalent of 4-(3-Methyl-5-ox0-4,5-dihydropyrazol-1-
yl)benzenesulfonic acid in an alkaline solution (e.g., sodium carbonate solution).

e Cool this solution to 0-5°C.

e Slowly add the cold diazonium salt solution from Step 1 to the alkaline pyrazolone solution
with constant stirring.

o Maintain the temperature below 10°C and continue stirring for several hours until the
coupling reaction is complete.

o The dye will precipitate out of the solution.
* |solate the solid dye by filtration.
» Wash the dye with a cold brine solution to remove impurities.

e Dry the purified Mordant Yellow 8 dye.

Synthesis Workflow Diagram
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Caption: Synthesis workflow for Mordant Yellow 8.

Application in Textile Dyeing

Mordant Yellow 8 is primarily used for dyeing protein fibers such as wool. The mordanting
process is crucial for achieving a strong and fast color. Chrome mordants (e.g., potassium
dichromate) are traditionally used with Eriochrom dyes, though other metal salts like alum
(potassium aluminum sulfate) can also be employed.[3]

Experimental Protocol for Wool Dyeing (Chrome
Mordant)
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Step 1: Scouring the Wool

e Wash the wool fibers in a mild detergent solution to remove any dirt, grease, or impurities.
e Rinse thoroughly with clean water.

Step 2: Mordanting

e Prepare a mordant bath with potassium dichromate (typically 1-3% of the dry weight of the
wool) and a small amount of a reducing agent assistant like formic acid.

» Dissolve the mordant in hot water and then add to a larger dye pot with sufficient water to
allow the wool to move freely.

¢ [ntroduce the wet, scoured wool to the mordant bath.

e Slowly heat the bath to a simmer (around 90-95°C) and maintain this temperature for 45-60
minutes.

» Allow the bath to cool before removing the wool.
e Rinse the mordanted wool thoroughly.
Step 3: Dyeing

o Prepare the dyebath by dissolving Mordant Yellow 8 (typically 1-5% of the dry weight of the
wool) in hot water. Add an acid, such as acetic acid, to achieve an acidic pH (around 4.5-
5.5).

 Introduce the wet, mordanted wool to the dyebath.

e Slowly heat the dyebath to a simmer (around 90-95°C) and maintain this temperature for 60-
90 minutes, stirring gently to ensure even dyeing.

» Allow the dyebath to cool completely before removing the dyed wool.

» Rinse the wool with water of decreasing temperature until the water runs clear.
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e Dry the dyed wool away from direct sunlight.

Dyeing Process Diagram
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Caption: General workflow for dyeing wool with Mordant Yellow 8.

Safety and Handling
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Mordant Yellow 8, like many synthetic dyes and their precursors, should be handled with
appropriate safety precautions. This includes using personal protective equipment such as
gloves, safety glasses, and a lab coat. The dyeing process, particularly when using chrome
mordants, should be carried out in a well-ventilated area due to the toxicity of chromium
compounds.[4]

Conclusion

Mordant Yellow 8 (C.I. 18821) represents a significant class of synthetic dyes that played a
crucial role in the textile industry of the 20th century. Its synthesis via diazotization and azo
coupling is a classic example of industrial organic chemistry. While its use has been impacted
by the development of newer dye technologies and concerns over the environmental impact of
chrome mordanting, it remains an important dye in specific applications where high fastness on
protein fibers is required. This guide provides a foundational understanding of its history,
chemistry, and application for professionals in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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